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Compound of Interest

1-(4-cyanophenyl)-N-
Compound Name:

methylmethanesulfonamide
CAS No.: 191868-23-2

Cat. No.: B1278053

Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5][6]

This guide details the structural elucidation of 1-(4-cyanophenyl)-N-
methylmethanesulfonamide (Formula:

, MW: 210.25 g/mol ).[1]

In medicinal chemistry, this scaffold acts as a critical intermediate for anti-arrhythmic agents
(class Ill) and specific protease inhibitors. The structural challenge lies in distinguishing this
specific isomer from its regioisomers, particularly N-methyl-4-cyanobenzenesulfonamide
(where the sulfonamide is directly attached to the aromatic ring) and various alkylated

impurities.[1]

The Core Analytical Directive: To confirm the structure, we must validate three distinct

connectivity points:
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e The Para-Substitution: Confirming the 1,4-disubstitution pattern on the benzene ring.
e The Sulfonyl Spacer: Proving the existence of the methylene (

) bridge between the ring and the sulfonyl group (distinguishing it from a direct sulfonamide).

o The N-Methylation: Confirming the methyl group is attached to the nitrogen, not the oxygen
(sulfonate ester) or the benzylic carbon.

Synthetic Context & Impurity Profiling[1][7]

Understanding the synthesis is prerequisite to identifying spectral impurities. The most common
route involves the chlorosulfonation of 4-cyanobenzyl derivatives.[1]

Common Impurities to Monitor:

e Hydrolysis Product: 4-cyanophenylmethanesulfonic acid (Loss of methylamine).[1]
o Des-cyano analog: If starting material purity is low.[1]
o Bis-alkylated amine:

-dimethyl analog (if excess methylamine is used).[1]

Target Molecule:
1-(4-cyanophenyl)-N-
MeNH?2 (1 eq) methylmethanesulfonamide

1. Na2S0O3
. Impurity A:
4-02/:?‘T;?de;zyl 2 PCL > sﬂl:,?:%g;g)t:de H20 P Sulfonic Acid
MeNH2 (>2 eq) (Hydrolysis)

\ Impurlty B:

Bis-methylated
Side Product

Figure 1: Synthetic pathway and origin of critical impurities.
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Mass Spectrometry (MS) Validation[1]

Technique: ESI-HRMS (Electrospray lonization - High Resolution).[1] Mode: Positive lon (

) and Negative lon (
).
Protocol & Expected Data

» Molecular lon:
o Calculated Monoisotopic Mass: 210.0463 Da.

o Acceptance Criteria:

ppm.

o Observation: A strong peak at

(
)-[1]

o Fragmentation Pattern (MS/MS): Sulfonamides exhibit characteristic fragmentation useful for
structural proof.[2]
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Fragment (
Loss Structural Insight
)
211 ) Parent lon
Diagnostic: Loss of
147 is characteristic of
sulfonamides.
Formation of the 4-
116 cyanobenzyl carbocation (
)[1]
4-cyanophenyl radical cation
104 - (indicates benzylic cleavage).

[1]

Author's Note: The presence of the

116 peak is the first strong evidence of the benzylic methylene group. If the sulfonamide were
directly on the ring, the primary fragment would be the phenyl cation (

102).

Infrared Spectroscopy (FT-IR)[1]

Technique: ATR (Attenuated Total Reflectance) on solid neat sample.[1]
The IR spectrum provides a rapid "fingerprint" validation of functional groups.[3]
e Nitrile (

): Look for a sharp, distinct band at 2225-2235 cm~1. This confirms the para-cyano group
remains intact.

e Sulfonamide (
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o Asymmetric Stretch: 1320-1340 cm~1.
o Symmetric Stretch: 1150-1170 cm~1,
e Secondary Amine (
): A single sharp band around 3250-3300 cm~1.
o Differentiation: A primary amide (

) would show two bands.[1] A tertiary amine (impurity) would show none.[1]

Nuclear Magnetic Resonance (NMR) Elucidation

This is the definitive step. We utilize DMSO-d6 as the solvent.[1] Why DMSO-d6? Chloroform (

) often encourages rapid exchange of sulfonamide protons, broadening the NH signal into the
baseline. DMSO stabilizes the NH via hydrogen bonding, allowing us to see the

coupling.[1]

A. 1H NMR (400 MHz, DMSO-d6)[1]
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Chemical Shift

( o . . Structural
Multiplicity Integration Assignment .
Logic

ppm)

Part of AA'BB'
Ar-H (ortho to system.[1]
CN) Deshielded by
CN.

Doublet (
7.85 2H
Hz)

Doublet (
7.55 2H
Hz)

Ar-H (meta to Part of AA'BB'
CN) system.[1]

Crucial: The
quartet
multiplicity
Broad Quartet ( '
7.05 1H NH proves the NH is
Hz) attached to a

methyl group (

).

Crucial: Appears
as a singlet.[4][5]
It does not
couple to the NH
(blocked by

4.45 Singlet 2H Benzylic

). Confirms the

connectivity.

Couples to the

NH.[1] If
Doublet ( N-Methyl (
2.58 3H

is added, this
Hz) )

collapses to a

singlet.

B. 13C NMR (100 MHz, DMSO-d6)
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 Nitrile Carbon: ~118.5 ppm.
e Aromatic Carbons:
o Quaternary (ipso to CN): ~110 ppm.[1]
o Quaternary (ipso to
): ~136 ppm.[1][6]
o Aromatic CH: ~132 ppm and ~129 ppm.
e Benzylic

:56.0 — 58.0 ppm. (This is significantly upfield compared to a direct aromatic attachment,
validating the methylene spacer).

e N-Methyl:29.0 ppm.[1][6]

C. 2D NMR Correlation Map (The "Proof")

To rigorously prove the connectivity, we use HMBC (Heteronuclear Multiple Bond Correlation).

o HMBC Correlation 1: The Benzylic protons (4.45 ppm) will show a strong correlation to the
Aromatic Quaternary Carbon (136 ppm). This links the side chain to the ring.

o HMBC Correlation 2: The N-Methyl protons (2.58 ppm) will not show correlations to the
aromatic ring, confirming they are isolated by the sulfonyl group.

o NOESY (Nuclear Overhauser Effect): A weak spatial correlation may be observed between
the N-Methyl protons and the Benzylic protons, confirming the folding of the sulfonamide, but
no through-bond coupling exists.[1]
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Benzylic Protons
(4.45 ppm)

\
\
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Aromatic Ring N-Methyl Protons
Carbons (2.58 ppm)
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Doublet/Quartet)

Amide Proton
(7.05 ppm)

Figure 2: NMR Connectivity Logic. Blue indicates the Benzylic system; Red indicates the N-Methylamine system.

Click to download full resolution via product page

[1]
Validation Checklist (Self-Correcting Protocol)

Before releasing the batch or data, perform these checks:
e The D20 Shake Test:
o Action: Add 2 drops of

to the NMR tube.

o Result: The signal at 7.05 ppm (NH) must disappear. The doublet at 2.58 ppm (

) must collapse into a sharp singlet.

o Failure Mode: If the doublet remains a doublet, the proton is on a carbon (impurity), not
nitrogen.

e The Integration Ratio:
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o Ensure the ratio of Aromatic H (4) : Benzylic H (2) : Methyl H (3) is exact.[1] Deviations
suggest the presence of the bis-methylated impurity (

).[1]
e Melting Point:

o Sulfonamides are highly crystalline. A sharp melting point (range < 2°C) is required. Broad
ranges indicate hydrolysis products (sulfonic acids).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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